N-(3-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)-2-iodobenzamide N-(3-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)-2-iodobenzamide
Brand Name: Vulcanchem
CAS No.: 1005307-59-4
VCID: VC7601514
InChI: InChI=1S/C19H16IN3O3S/c1-2-27(25,26)18-11-10-17(22-23-18)13-6-5-7-14(12-13)21-19(24)15-8-3-4-9-16(15)20/h3-12H,2H2,1H3,(H,21,24)
SMILES: CCS(=O)(=O)C1=NN=C(C=C1)C2=CC(=CC=C2)NC(=O)C3=CC=CC=C3I
Molecular Formula: C19H16IN3O3S
Molecular Weight: 493.32

N-(3-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)-2-iodobenzamide

CAS No.: 1005307-59-4

Cat. No.: VC7601514

Molecular Formula: C19H16IN3O3S

Molecular Weight: 493.32

* For research use only. Not for human or veterinary use.

N-(3-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)-2-iodobenzamide - 1005307-59-4

Specification

CAS No. 1005307-59-4
Molecular Formula C19H16IN3O3S
Molecular Weight 493.32
IUPAC Name N-[3-(6-ethylsulfonylpyridazin-3-yl)phenyl]-2-iodobenzamide
Standard InChI InChI=1S/C19H16IN3O3S/c1-2-27(25,26)18-11-10-17(22-23-18)13-6-5-7-14(12-13)21-19(24)15-8-3-4-9-16(15)20/h3-12H,2H2,1H3,(H,21,24)
Standard InChI Key PEYHIVKDSJHMSK-UHFFFAOYSA-N
SMILES CCS(=O)(=O)C1=NN=C(C=C1)C2=CC(=CC=C2)NC(=O)C3=CC=CC=C3I

Introduction

N-(3-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)-2-iodobenzamide is a complex organic compound that combines a pyridazine ring with a benzamide moiety. The compound features an ethylsulfonyl group attached to the pyridazine ring and an iodine atom on the benzamide ring. This article aims to provide a comprehensive overview of this compound, including its chemical structure, potential applications, and relevant research findings.

Potential Applications

While specific applications for N-(3-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)-2-iodobenzamide are not well-documented, compounds with similar structures have been explored in various fields:

  • Pharmaceuticals: Compounds with pyridazine and benzamide moieties are often investigated for their potential biological activities, such as antibacterial or anticancer properties.

  • Agricultural Chemicals: Some related compounds have been studied as herbicides or insecticides due to their ability to interact with biological systems.

Research Findings

Research on compounds with similar structures suggests potential biological activities:

  • Antimicrobial Activity: Pyridazine derivatives have shown antimicrobial properties, which could be relevant for pharmaceutical applications .

  • Herbicidal Activity: Compounds with sulfonyl groups have been explored for their herbicidal effects, indicating potential agricultural uses .

Data Tables

Given the lack of specific data on N-(3-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)-2-iodobenzamide, we can consider related compounds for comparison:

CompoundMolecular FormulaPotential Application
N-(3-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)-3,3-diphenylpropanamideC27_{27}H25_{25}N3_{3}O3_{3}SPharmaceutical Research
N-(3-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)-1-naphthamideNot specifiedPharmaceutical Research
4-chloro-N-(3-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)benzamideC19_{19}H15_{15}ClN3_{3}O3_{3}SPharmaceutical Research

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